![molecular formula C6H3FN2S B6162803 5-fluoro-[1,3]thiazolo[5,4-b]pyridine CAS No. 2385287-60-3](/img/no-structure.png)
5-fluoro-[1,3]thiazolo[5,4-b]pyridine
Overview
Description
“5-fluoro-[1,3]thiazolo[5,4-b]pyridine” is a chemical compound that belongs to the class of organic compounds known as thiazolopyridines . It is a heterocyclic compound, which means it contains atoms of at least two different elements in its rings .
Synthesis Analysis
The synthesis of “5-fluoro-[1,3]thiazolo[5,4-b]pyridine” derivatives involves several steps. A series of novel 2-pyridyl, 4-morpholinyl substituted thiazolo[5,4-b]pyridine analogues have been designed and synthesized. These thiazolo[5,4-b]pyridines were efficiently prepared in seven steps from commercially available substances in moderate to good yields .Molecular Structure Analysis
The molecular structure of “5-fluoro-[1,3]thiazolo[5,4-b]pyridine” is characterized by the presence of a thiazolopyridine core, which is a bicyclic system containing a thiazole ring fused with a pyridine ring . The presence of a fluorine atom at the 5-position of the thiazolopyridine ring is a key feature of this compound .Scientific Research Applications
Phosphoinositide 3-Kinase Inhibitors
A series of novel 2-pyridyl, 4-morpholinyl substituted thiazolo[5,4-b]pyridine analogues have been designed and synthesized . These compounds showed potent Phosphoinositide 3-Kinase (PI3K) inhibitory activity . The IC50 of a representative compound could reach to 3.6 nm .
Overcoming Imatinib Resistance
Thiazolo[5,4-b]pyridine derivatives have been identified as c-KIT inhibitors for overcoming Imatinib resistance . The derivative 6r is capable of strongly inhibiting a c-KIT V560G/D816V double mutant that is resistant to imatinib .
Acyl-ACP Thioesterase Inhibitors
Thiazolo[5,4-b]pyridine has been identified as a strong inhibitor of acyl-ACP thioesterase .
Broad Spectrum of Pharmacological Activities
Fused systems with thiazole core occupy a prominent place in medicinal chemistry due to their broad spectrum of pharmacological activities . Thiazolo[5,4-b]pyridines as purine bioisosteres incorporate the biologically relevant heterocyclic scaffold .
Synthesis of New Heterocyclic Compounds
The synthesis of new heterocyclic thiazole, pyranothiazole, thiazolo pyridine and thiazolo .
Future Directions
The future directions for the research and development of “5-fluoro-[1,3]thiazolo[5,4-b]pyridine” and its derivatives could involve further exploration of their biological activities and potential applications in medicinal chemistry. For instance, their inhibitory activity against PI3K suggests potential applications in the development of new therapeutic agents for cancer treatment .
Mechanism of Action
Target of Action
The primary target of 5-fluoro-[1,3]thiazolo[5,4-b]pyridine is Phosphoinositide 3-Kinase (PI3K) . PI3K is a family of enzymes involved in cellular functions such as cell growth, proliferation, differentiation, motility, survival and intracellular trafficking, which makes it a valuable target for therapeutic intervention.
Mode of Action
5-fluoro-[1,3]thiazolo[5,4-b]pyridine interacts with its target, PI3K, by inhibiting its enzymatic activity . The compound binds to the kinase through key hydrogen bond interactions . This interaction results in the inhibition of PI3K, thereby affecting the downstream signaling pathways that are regulated by this enzyme.
Biochemical Pathways
The inhibition of PI3K by 5-fluoro-[1,3]thiazolo[5,4-b]pyridine affects several downstream pathways. PI3K is a key player in the PI3K/Akt signaling pathway , which is involved in the regulation of cell cycle and survival. Therefore, the inhibition of PI3K can lead to the suppression of these cellular processes .
Result of Action
The result of the action of 5-fluoro-[1,3]thiazolo[5,4-b]pyridine is the potent inhibition of PI3K. This leads to the disruption of the PI3K/Akt signaling pathway, which can result in the suppression of cell growth and proliferation . The compound exhibits strong PI3Kα inhibitory activity with an IC50 of 3.6 nM .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-fluoro-[1,3]thiazolo[5,4-b]pyridine involves the reaction of 2-cyano-3-fluoropyridine with thioamide followed by cyclization to form the desired product.", "Starting Materials": [ "2-cyano-3-fluoropyridine", "Thioamide" ], "Reaction": [ "Step 1: 2-cyano-3-fluoropyridine is reacted with thioamide in the presence of a base such as potassium carbonate in a suitable solvent like DMF or DMSO.", "Step 2: The resulting intermediate is heated to induce cyclization and form 5-fluoro-[1,3]thiazolo[5,4-b]pyridine.", "Step 3: The product is purified by column chromatography or recrystallization to obtain the final compound." ] } | |
CAS RN |
2385287-60-3 |
Product Name |
5-fluoro-[1,3]thiazolo[5,4-b]pyridine |
Molecular Formula |
C6H3FN2S |
Molecular Weight |
154.2 |
Purity |
95 |
Origin of Product |
United States |
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